![molecular formula C4H7N3 B8210520 2-Methyl-1H-imidazol-1-amine](/img/structure/B8210520.png)
2-Methyl-1H-imidazol-1-amine
Overview
Description
2-Methyl-1H-imidazol-1-amine is a useful research compound. Its molecular formula is C4H7N3 and its molecular weight is 97.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Diazotransfer Reagent : Imidazole-1-sulfonyl azide hydrochloride is used for converting primary amines into azides and activated methylene substrates into diazo compounds. This compound serves as an efficient, inexpensive, and shelf-stable diazotransfer reagent (Goddard-Borger & Stick, 2007).
Synthesis of Abnormal Addition Products : A study shows that secondary amine molecules can undergo serial double nucleophilic addition to the imidazole nucleus, leading to abnormal addition products (Ohta et al., 2000).
Antimicrobial Agents : Novel imidazo-[1,2-a]pyridine derivatives, which can be synthesized from 2-Methyl-1H-imidazol-1-amine, have shown potential as effective antimicrobial agents against various bacteria and fungi (Desai et al., 2012).
Synthesis of Optically Active Compounds : New optically active 1H-imidazole 3-oxides with a substituted acetate group have been synthesized, offering avenues for creating new organic compounds (Jasiński et al., 2008).
Antifungal Properties : N-[(1,1'-biphenyl)-4-ylmethyl]-1H-imidazol-1-amine derivatives exhibit promising antifungal properties and cellular selectivity, suggesting their potential as a new class of antifungal agents (Setzu et al., 2002).
Regioselective Synthesis : A one-pot, three-component reaction efficiently synthesizes 2-substituted (((α-aryl-(α'-amino))methyl)imidazoles, showing potential for synthesizing compounds with specific substitutions (Mukhopadhyay et al., 2011).
Pharmaceutical Intermediates : A practical synthetic route has been developed for 1-methyl-4-phenyl-1H-imidazol-2-amine, a pharmaceutical intermediate, achieving a significant total yield (Zhou et al., 2018).
Electrophilic Amination : The synthesis of primary amines and N-methyl secondary amines by electrophilic amination of Grignard reagents with 2-Imidazolidinone O-Sulfonyloxime is another application (Kitamura et al., 2003).
Properties
IUPAC Name |
2-methylimidazol-1-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3/c1-4-6-2-3-7(4)5/h2-3H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUWCEOVUIOPRKQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40601752 | |
Record name | 2-Methyl-1H-imidazol-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40601752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
97.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51741-29-8 | |
Record name | 2-Methyl-1H-imidazol-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40601752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.